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Compound of Interest

Compound Name: BPTU

Cat. No.: B15571646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BPTU (N-[2-[2-(1,1-Dimethylethyl)phenoxy]-3-pyridinyl]-N'-[4-(trifluoromethoxy)phenyl]urea) is

a potent and selective non-nucleotide allosteric antagonist of the P2Y1 receptor.[1][2] The

P2Y1 receptor, a G-protein coupled receptor, plays a crucial role in various physiological

processes, including platelet aggregation and neuromuscular transmission.[1][3][4][5] As a

result, BPTU is a valuable tool in thrombosis research and studies of purinergic signaling in the

gastrointestinal tract.[1][3][5] This document provides detailed protocols for the preparation of

BPTU stock solutions in dimethyl sulfoxide (DMSO), ensuring accurate and reproducible

experimental outcomes.
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Property Value Source

Molecular Weight 445.43 g/mol

CAS Number 870544-59-5 [2]

Appearance Solid [2]

Purity ≥98% (HPLC)

Solubility in DMSO 25 mg/mL; Soluble to 100 mM [2]

Storage of Solid Room Temperature or -20°C [6]

Storage of Stock Solution
Short-term at 4°C; Long-term

at -20°C or -80°C
General Lab Practice

Experimental Protocols
Protocol for Preparing a 10 mM BPTU Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of BPTU in DMSO. Adjust

the quantities accordingly for different desired concentrations.

Materials:

BPTU (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Procedure:

Pre-weighing Preparations:

Ensure the analytical balance is calibrated and level.

Place a sterile, empty microcentrifuge tube on the balance and tare to zero.

Weighing BPTU:

Carefully weigh 4.45 mg of BPTU solid directly into the tared microcentrifuge tube.

Record the exact weight.

Solvent Addition:

Using a calibrated micropipette, add 1.0 mL of anhydrous DMSO to the microcentrifuge

tube containing the BPTU.

Dissolution:

Cap the tube securely.

Vortex the solution until the BPTU is completely dissolved. Gentle warming in a water bath

(not exceeding 40°C) can be used to aid dissolution if necessary, but is typically not

required due to BPTU's good solubility in DMSO.[2]

Aliquoting and Storage:

For ease of use and to avoid repeated freeze-thaw cycles, it is recommended to aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Label each aliquot clearly with the compound name (BPTU), concentration (10 mM),

solvent (DMSO), and date of preparation.

For short-term storage (up to a few days), store the aliquots at 4°C.

For long-term storage, store the aliquots at -20°C or -80°C.
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Safety Precautions:

Always work in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

DMSO can facilitate the absorption of substances through the skin; therefore, avoid direct

contact.[7]
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Workflow for BPTU Stock Solution Preparation
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Caption: Workflow for preparing BPTU stock solutions.
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BPTU Signaling Pathway Inhibition

BPTU as a P2Y1 Receptor Antagonist
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Caption: BPTU's inhibitory action on the P2Y1 receptor signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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